1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: (3,4-dimethoxyphenyl)-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C19H20FNO3/c1-12-4-5-13-10-15(20)7-8-16(13)21(12)19(22)14-6-9-17(23-2)18(11-14)24-3/h6-12H,4-5H2,1-3H3
• InChI Key: FKYBNUGCEBRMIA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)C3=CC(=C(C=C3)OC)OC)C=CC(=C2)F
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol

Description

1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline, also known as DMFQ, is a novel compound that has been synthesized and studied for its potential applications in scientific research. DMFQ is a tetrahydroquinoline derivative that has a unique structure and chemical properties that make it an attractive candidate for various research applications. In

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of histone deacetylase, an enzyme that is involved in gene expression and regulation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, as well as inhibit the activity of certain enzymes that are involved in cell growth and survival. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline has a number of advantages for lab experiments. This compound is a novel compound that has unique chemical properties, making it an attractive candidate for various research applications. This compound is also relatively easy to synthesize and purify, making it accessible to researchers. However, this compound also has some limitations for lab experiments. This compound is a relatively new compound, and its safety and toxicity profile is not fully understood. This compound also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for 1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline research. One potential direction is to further explore the mechanism of action of this compound, particularly its interactions with enzymes and other proteins. Another potential direction is to study the safety and toxicity profile of this compound in more detail, particularly in animal models. Finally, this compound could be studied in combination with other compounds or therapies to determine its potential synergistic effects.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline involves a multi-step process that starts with the reaction of 2-methylpyridine with ethyl acetoacetate to form 2-methyl-3-oxo-2,3-dihydropyridine. The resulting compound is then reacted with 3,4-dimethoxybenzoyl chloride to form 1-(3,4-dimethoxybenzoyl)-2-methyl-3-oxo-2,3-dihydropyridine. The final step involves the reduction of the carbonyl group to form this compound. The synthesis method has been optimized to yield high-quality this compound with a purity of over 99%.

Scientific Research Applications

1-(3,4-dimethoxybenzoyl)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. This compound has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's disease. This compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.